Cas no 16723-54-9 (Thiochroman-4-one, 8-methyl-, 1,1-dioxide)
16723-54-9 structure
Product Name:Thiochroman-4-one, 8-methyl-, 1,1-dioxide
CAS No:16723-54-9
MF:C10H10O3S
MW:210.249601840973
CID:2658585
PubChem ID:576311
Update Time:2024-02-29
Thiochroman-4-one, 8-methyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 8-Methyl-3,4-dihydro-4-oxo-2H-1-benzothiopyran 1,1-dioxide
- Thiochroman-4-one, 8-methyl-, 1,1-dioxide
- ICENNGTVIUFMJQ-UHFFFAOYSA-N
- 8-methylthiochroman-4-one-1,1-dioxide
- 8-Methyl-2,3-dihydro-4H-thiochromen-4-one 1,1-dioxide #
-
- Inchi: 1S/C10H10O3S/c1-7-3-2-4-8-9(11)5-6-14(12,13)10(7)8/h2-4H,5-6H2,1H3
- InChI Key: ICENNGTVIUFMJQ-UHFFFAOYSA-N
- SMILES: S1(C2C(C)=CC=CC=2C(CC1)=O)(=O)=O
Computed Properties
- Exact Mass: 210.03506535g/mol
- Monoisotopic Mass: 210.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6
- XLogP3: 1
Thiochroman-4-one, 8-methyl-, 1,1-dioxide Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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